2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[[2-(morpholin-4-ylmethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C21H26N2O3/c1-17-6-8-20(9-7-17)26-16-21(24)22-14-18-4-2-3-5-19(18)15-23-10-12-25-13-11-23/h2-9H,10-16H2,1H3,(H,22,24)
• InChI Key: MFPJYUMUDFVUOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC2=CC=CC=C2CN3CCOCC3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide, also known as MMB-2201, is a synthetic cannabinoid that belongs to the indole family. It was first identified in 2014 and has gained popularity among researchers due to its high potency and selectivity for CB1 receptors. MMB-2201 has been used extensively in scientific research to investigate the effects of synthetic cannabinoids on the endocannabinoid system.

Mechanism of Action

2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide acts as a potent agonist for CB1 receptors, which are primarily located in the brain. CB1 receptors are responsible for the psychoactive effects of cannabinoids and are involved in the regulation of a wide range of physiological processes, including appetite, pain, and mood. 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide binds to CB1 receptors and activates them, leading to a variety of physiological and psychological effects.
Biochemical and Physiological Effects
2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to a feeling of euphoria. It has also been shown to decrease the levels of GABA, a neurotransmitter that is involved in the regulation of anxiety and stress. 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide has also been shown to increase heart rate and blood pressure, as well as cause respiratory depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide in scientific research is its high potency and selectivity for CB1 receptors. This allows researchers to study the effects of synthetic cannabinoids on the endocannabinoid system with a high degree of specificity. However, one of the limitations of using 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide is its potential for abuse and dependence. It is important for researchers to take appropriate precautions when handling 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide in the laboratory.

Future Directions

There are several potential future directions for research on 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide. One area of interest is the development of new synthetic cannabinoids that are more selective for CB1 receptors and have fewer side effects. Another area of interest is the investigation of the potential therapeutic applications of 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide, particularly in the treatment of conditions such as chronic pain and anxiety disorders. Finally, there is a need for further research on the long-term effects of synthetic cannabinoids on the endocannabinoid system and overall health.

Scientific Research Applications

2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide has been used extensively in scientific research to investigate the effects of synthetic cannabinoids on the endocannabinoid system. It has been shown to have high potency and selectivity for CB1 receptors, which are primarily located in the brain and are responsible for the psychoactive effects of cannabinoids. 2-(4-methylphenoxy)-N-[2-(4-morpholinylmethyl)benzyl]acetamide has been used to study the effects of synthetic cannabinoids on CB1 receptor signaling, as well as their potential therapeutic applications.